Lipoxin E4
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Overview
Description
Lipoxin E4 is a lipoxin.
Scientific Research Applications
1. Regulation of Microbial Immunity
Lipoxins, including Lipoxin E4, have been found to play a significant role in regulating microbial immunity. A study by Aliberti et al. (2002) demonstrated that Lipoxin A4 (LXA4) can suppress interleukin 12 (IL-12) responsiveness of dendritic cells after microbial stimulation. This indicates a mechanism for controlling dendritic cell function during the innate immune response to pathogens (Aliberti et al., 2002).
2. Anti-Inflammatory and Pro-Resolution Actions
Lipoxins, particularly LXA4 and LXB4, are known for their potent anti-inflammatory and pro-resolution properties. O’Sullivan et al. (2007) synthesized aromatic analogues of these lipoxins, which exhibited significant biological activities, including stimulating the phagocytosis of apoptotic leukocytes by macrophages (O’Sullivan et al., 2007).
3. Implications in Asthma and Airway Inflammation
Lipoxin A4 is a crucial mediator in asthma and airway inflammation. Studies have shown that LXA4 can inhibit chemotaxis and respiratory burst in adult neutrophils, suggesting a potential therapeutic application in diseases like asthma (Weinberger et al., 2008).
4. Role in Reproductive Health
Lipoxin levels have been observed to fluctuate during pregnancy and the menstrual cycle, indicating a potential role in reproductive health. Szczuko et al. (2020) discussed the possibility of using lipoxin in treating infertility and maintaining normal pregnancies, highlighting its importance in processes like ovulation, menstruation, and embryo implantation (Szczuko et al., 2020).
5. Contribution to Resolution of Inflammation
The ability of lipoxins to rapidly stimulate nonphlogistic phagocytosis of apoptotic neutrophils by macrophages suggests their critical role in resolving inflammation. This function is essential for the natural resolution of inflammation, as described by Godson et al. (2000) (Godson et al., 2000).
6. Potential Therapeutic Application in Sepsis
Lipoxins have been investigated for their protective and resolving effects in experimental models of infection, including sepsis. Ueda et al. (2014) examined the effects of 15-epi-lipoxin A4 combined with antibiotics on Escherichia coli–induced peritonitis, suggesting a potential application in sepsis treatment (Ueda et al., 2014).
7. Implications in Chronic Inflammatory Diseases
Research has also explored the role of lipoxins in modulating the pathogenesis of chronic immune-mediated inflammatory diseases. Zhang et al. (2008) found that BML-111, a lipoxin A4 receptor agonist, reduced the severity of collagen-induced arthritis, highlighting lipoxins' potential value in treating such diseases (Zhang et al., 2008).
properties
Product Name |
Lipoxin E4 |
---|---|
Molecular Formula |
C23H37NO6S |
Molecular Weight |
455.6 g/mol |
IUPAC Name |
(5S,6R,7E,9E,11Z,13E,15S)-6-[(2R)-2-amino-2-carboxyethyl]sulfanyl-5,15-dihydroxyicosa-7,9,11,13-tetraenoic acid |
InChI |
InChI=1S/C23H37NO6S/c1-2-3-8-12-18(25)13-9-6-4-5-7-10-15-21(31-17-19(24)23(29)30)20(26)14-11-16-22(27)28/h4-7,9-10,13,15,18-21,25-26H,2-3,8,11-12,14,16-17,24H2,1H3,(H,27,28)(H,29,30)/b6-4-,7-5+,13-9+,15-10+/t18-,19-,20-,21+/m0/s1 |
InChI Key |
KVXVULITEYDTNN-HGCWDHQMSA-N |
Isomeric SMILES |
CCCCC[C@@H](/C=C/C=C\C=C\C=C\[C@H]([C@H](CCCC(=O)O)O)SC[C@@H](C(=O)O)N)O |
SMILES |
CCCCCC(C=CC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N)O |
Canonical SMILES |
CCCCCC(C=CC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N)O |
synonyms |
lipoxin E4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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